2-{3-benzyl-8-methyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-8-methyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H24N4O3/c1-18-11-12-23-22(13-18)25-26(27(33)30(17-28-25)15-19-7-4-3-5-8-19)31(23)16-24(32)29-20-9-6-10-21(14-20)34-2/h3-14,17H,15-16H2,1-2H3,(H,29,32)
• InChI Key: WPZPCFKWFVVBON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C3=C2N=CN(C3=O)CC4=CC=CC=C4)CC(=O)NC5=CC(=CC=C5)OC
• Molecular Formula: C27H24N4O3
• Molecular Weight: 452.5 g/mol
• CAS No.: 1040655-26-2

Description

The compound you mentioned is a complex organic molecule. It appears to contain a pyrimidoindole core, which is a type of heterocyclic compound that is often found in various pharmaceuticals and natural products.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidoindole core, the introduction of the benzyl and methoxyphenyl groups, and the formation of the acetamide group. Without specific literature or experimental data, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The reactivity of a compound is determined by its molecular structure. Functional groups, such as the acetamide group and the aromatic rings in this compound, will influence how it reacts with other substances.

Physical and Chemical Properties Analysis

Physical and chemical properties, such as melting point, boiling point, solubility, and stability, can be determined through experimental testing. These properties are influenced by the molecular structure of the compound.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically determined through biological testing and is often specific to the particular compound and the biological system .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as its reactivity. Information about the safety and hazards of a compound is typically provided in its Material Safety Data Sheet (MSDS).

Future Directions

The future directions for research on a compound depend on its properties and potential applications. This could include further studies to determine its mechanism of action, investigations into its synthesis, or the development of new compounds with similar structures.